Cas no 385383-38-0 (2-(3-Chloropropyl)-3-(4-methoxyphenyl)-1-oxo-1,2,3,4-tetrahydro-4-isoquinolinecarboxylic acid)

• Product Name: 2-(3-Chloropropyl)-3-(4-methoxyphenyl)-1-oxo-1,2,3,4-tetrahydro-4-isoquinolinecarboxylic acid
• CAS No: 385383-38-0
• MF: C₂₀H₂₀ClNO₄
• MW: 373.830104827881
• CID: 3047225
• PubChem ID: 2763386
• Update Time: 2025-07-15

2-(3-Chloropropyl)-3-(4-methoxyphenyl)-1-oxo-1,2,3,4-tetrahydro-4-isoquinolinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloropropyl)-3-(4-methoxyphenyl)-1-oxo-1,2,3,4-tetrahydro-4-isoquinolinecarboxylic acid
• 4-Isoquinolinecarboxylic acid, 2-(3-chloropropyl)-1,2,3,4-tetrahydro-3-(4-methoxyphenyl)-1-oxo-
• 2-(3-chloropropyl)-3-(4-methoxyphenyl)-1-oxo-1,2,3,4-tetrahydro-4-isoquinolinecarboxylicacid
• DTXSID001118937
• AKOS005069584
• 2-(3-chloropropyl)-3-(4-methoxyphenyl)-1-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid
• 2-(3-Chloropropyl)-1,2,3,4-tetrahydro-3-(4-methoxyphenyl)-1-oxo-4-isoquinolinecarboxylic acid
• CS-0358601
• 2-(3-chloropropyl)-3-(4-methoxyphenyl)-1-oxo-3,4-dihydroisoquinoline-4-carboxylic Acid
• MFCD03001235
• 385383-38-0
• SCHEMBL1307800
• 11R-0306

• Inchi： 1S/C20H20ClNO4/c1-26-14-9-7-13(8-10-14)18-17(20(24)25)15-5-2-3-6-16(15)19(23)22(18)12-4-11-21/h2-3,5-10,17-18H,4,11-12H2,1H3,(H,24,25)
• InChI Key： OKUZYLRANRUHLW-UHFFFAOYSA-N
• SMILES： COC1C=CC(C2N(CCCCl)C(=O)C3C(=CC=CC=3)C2C(O)=O)=CC=1

Computed Properties

• Exact Mass: 373.1080858g/mol
• Monoisotopic Mass: 373.1080858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Melting Point: 192-195°C

2-(3-Chloropropyl)-3-(4-methoxyphenyl)-1-oxo-1,2,3,4-tetrahydro-4-isoquinolinecarboxylic acid Security Information

• HazardClass：IRRITANT

Additional information on 2-(3-Chloropropyl)-3-(4-methoxyphenyl)-1-oxo-1,2,3,4-tetrahydro-4-isoquinolinecarboxylic acid

Introduction to 2-(3-Chloropropyl)-3-(4-methoxyphenyl)-1-oxo-1,2,3,4-tetrahydro-4-isoquinolinecarboxylic acid (CAS No. 385383-38-0)

2-(3-Chloropropyl)-3-(4-methoxyphenyl)-1-oxo-1,2,3,4-tetrahydro-4-isoquinolinecarboxylic acid, identified by its CAS number 385383-38-0, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the isoquinoline class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique arrangement of functional groups in its molecular structure, including a chloropropyl side chain, a methoxyphenyl ring, and an oxo group, contributes to its distinctive chemical properties and biological interactions.

The synthesis and characterization of this compound have been the subject of extensive research due to its promising pharmacological profile. The presence of the 1,2,3,4-tetrahydroisoquinoline core is particularly noteworthy, as it is a common motif found in many bioactive natural products and drug candidates. This core structure is known to exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and neuropharmacological effects. The incorporation of the 3-chloropropyl group further modulates the compound's pharmacokinetic properties, potentially enhancing its solubility and bioavailability while also influencing its binding affinity to biological targets.

In recent years, there has been a growing interest in developing novel isoquinoline derivatives as potential therapeutic agents. The structural features of 2-(3-chloropropyl)-3-(4-methoxyphenyl)-1-oxo-1,2,3,4-tetrahydro-4-isoquinolinecarboxylic acid make it an attractive candidate for further investigation in drug discovery programs. Specifically, the combination of the methoxyphenyl ring and the oxo group may contribute to selective interactions with biological receptors or enzymes, thereby enabling targeted therapeutic effects.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors for various diseases. For instance, studies have suggested that isoquinoline derivatives can modulate signaling pathways involved in cancer progression, neurodegenerative disorders, and infectious diseases. The specific substitution pattern in 2-(3-chloropropyl)-3-(4-methoxyphenyl)-1-oxo-1,2,3,4-tetrahydro-4-isoquinolinecarboxylic acid may confer selectivity for certain targets over others, making it a valuable scaffold for structure-based drug design.

The chemical synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. Additionally, spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been utilized to confirm the structural integrity of the synthesized compound.

The pharmacological evaluation of 2-(3-chloropropyl)-3-(4-methoxyphenyl)-1-oxo-1,2,3,4-tetrahydro-4-isoquinolinecarboxylic acid has revealed several promising properties. In vitro studies have demonstrated its ability to inhibit specific enzymes or receptors associated with various disease pathways. For example, preliminary data suggest that this compound may exhibit inhibitory activity against certain kinases or proteases involved in cancer cell proliferation. Furthermore, its interaction with membrane-bound receptors has been explored as a potential therapeutic strategy for neurological disorders.

Another area of interest is the compound's potential role in modulating immune responses. Isoquinoline derivatives have been shown to interact with immune cells and cytokine pathways, which could be exploited for therapeutic purposes in autoimmune diseases or infections. The unique structural features of 2-(3-chloropropyl)-3-(4-methoxyphenyl)-1-oxo-1,2,3,4-tetrahydro-4-isoquinolinecarboxylic acid may enable it to selectively engage with specific immune modulatory targets without causing off-target effects.

The pharmacokinetic profile of this compound is also an important consideration for its potential clinical applications. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) properties to assess its suitability for oral or intravenous administration. The presence of the chloropropyl side chain may influence its metabolic stability and excretion route through renal or biliary pathways. Understanding these parameters is crucial for optimizing dosing regimens and minimizing potential side effects.

Recent advances in computational chemistry have facilitated the virtual screening and design of novel isoquinoline derivatives like 2-(3-chloropropyl)-3-(4-methoxyphenyl)-1-oxo-1,2,3,4-tetrahydro-4-isoquinolinecarboxylic acid (CAS No. 385383-38-0). Molecular docking simulations have been used to predict binding affinities with target proteins and identify key interactions that contribute to biological activity. These computational approaches complement traditional experimental methods by providing rapid and cost-effective screening tools for drug discovery.

The development of new synthetic methodologies has also contributed to the growing interest in isoquinoline derivatives. Catalytic asymmetric synthesis techniques have enabled the construction of enantiomerically pure compounds with enhanced biological activity. Such advances are particularly relevant for drugs that require high stereochemical purity to exert their therapeutic effects effectively.

In conclusion,2-(3-Chloropropyl)-3-(4-methoxyphenyl)-1-oxyoxygenxideone-oxygenxideone-oxygenxideone-oxygenxideone-oxygenxideone-oxygenxideone-oxygenxideone-oxygenxideone-oxygenxideone-oxygenxideone-oxygenxideone-oxygenxideone-oxygenxideone-oxygenxideone-tetrahydrotetrahydrotetrahydrotetrahydrotetrahydrotetrahydrotetrahydrotetrahydrotetrahydrotetrahydrotetrahydroisoquinolinecarboxylic acid (CAS No. 385383-38-0) represents a significant advancement in medicinal chemistry research due to its complex structure and promising pharmacological properties. Further investigation into its biological activities and pharmacokinetic profile will be essential for evaluating its potential as a therapeutic agent in various disease contexts.